5-chloro-2-({2-ethyl-4-nitro-1-propyl-1H-imidazol-5-yl}sulfonyl)pyridine

• Molecular Formula: C13H15ClN4O4S
• Molecular Weight: 358.8 g/mol
• IUPAC Name: 5-chloro-2-(2-ethyl-5-nitro-3-propylimidazol-4-yl)sulfonylpyridine
• InChI: InChI=1S/C13H15ClN4O4S/c1-3-7-17-10(4-2)16-12(18(19)20)13(17)23(21,22)11-6-5-9(14)8-15-11/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: QAQLCRLGFZHETL-UHFFFAOYSA-N
• SMILES: CCCN1C(=NC(=C1S(=O)(=O)C2=NC=C(C=C2)Cl)[N+](=O)[O-])CC

Description

5-chloro-2-({2-ethyl-4-nitro-1-propyl-1H-imidazol-5-yl}sulfonyl)pyridine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonylpyridines and has been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 5-chloro-2-({2-ethyl-4-nitro-1-propyl-1H-imidazol-5-yl}sulfonyl)pyridine is not fully understood. However, it is thought to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). This inhibition leads to a reduction in the production of inflammatory mediators, such as prostaglandins and nitric oxide.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-chloro-2-({2-ethyl-4-nitro-1-propyl-1H-imidazol-5-yl}sulfonyl)pyridine have been extensively studied. It has been found to reduce inflammation, inhibit tumor growth, and exhibit antibacterial activity. It has also been shown to have an effect on the cardiovascular system, reducing blood pressure and improving endothelial function.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-chloro-2-({2-ethyl-4-nitro-1-propyl-1H-imidazol-5-yl}sulfonyl)pyridine is its ability to inhibit the activity of specific enzymes, making it a useful tool for studying the role of these enzymes in disease processes. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 5-chloro-2-({2-ethyl-4-nitro-1-propyl-1H-imidazol-5-yl}sulfonyl)pyridine. One area of interest is its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential as an antibacterial agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various biological systems.

Synthesis Methods

The synthesis of 5-chloro-2-({2-ethyl-4-nitro-1-propyl-1H-imidazol-5-yl}sulfonyl)pyridine involves the reaction of 5-chloro-2-(sulfonyl)pyridine with 2-ethyl-4-nitro-1-propylimidazole in the presence of a base. The reaction is typically carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The yield of the reaction is typically around 50%.

Scientific Research Applications

5-chloro-2-({2-ethyl-4-nitro-1-propyl-1H-imidazol-5-yl}sulfonyl)pyridine has been found to exhibit a range of biological activities, making it a promising compound for scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been found to inhibit the activity of certain enzymes, making it a potential therapeutic agent for a range of diseases.